Ethyl 2-iodooxazole-4-carboxylate

• IUPAC Name: ethyl 2-iodo-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C6H6INO3/c1-2-10-5(9)4-3-11-6(7)8-4/h3H,2H2,1H3
• InChI Key: OGYIDEIMHPHYDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=COC(=N1)I
• Molecular Formula: C6H6INO3
• Molecular Weight: 267.02 g/mol

Description

Ethyl 2-iodooxazole-4-carboxylate is a chemical compound consisting of a heterocyclic ring with a carboxylate ester and an iodine atom attached to it. It has a molecular weight of 267.02.

Molecular Structure Analysis

The IUPAC name of Ethyl 2-iodooxazole-4-carboxylate is ethyl 2-iodo-1,3-oxazole-4-carboxylate. The InChI code is 1S/C6H6INO3/c1-2-10-5(9)4-3-11-6(7)8-4/h3H,2H2,1H3.

Physical And Chemical Properties Analysis

Ethyl 2-iodooxazole-4-carboxylate is a solid with a melting point of 113-116°C. It should be stored at 4°C, protected from light, and under nitrogen.

Safety and Hazards

Ethyl 2-iodooxazole-4-carboxylate has several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Synthesis routes and methods

Procedure details

2.00 g (12.81 mmol) of ethyl 2-amino-1,3-oxazole-4-carboxylate are added to a solution of 8.00 g (38.43 mmol) of p-toluenesulfonic acid dihydrate in 48 ml of acetonitrile. The suspension is cooled to 0° C., and a solution of 1.77 g (25.62 mmol) sodium nitrite and 5.32 g (32.02 mmol) potassium iodide in 7.2 ml of water is then added. The mixture is stirred at 0° C. for 10 min and, after warming to RT, further overnight. The mixture is then diluted with 200 ml of water. By addition of 1 M aqueous sodium bicarbonate solution, the pH is adjusted to 9. 24 ml of 2 M sodium thiosulfate solution are then added. The aqueous phase is extracted three times with in each case 30 ml of ethyl acetate. The combined organic phases are dried over magnesium sulfate. After filtration, the solvent is removed on a rotary evaporator. The residue is purified by column chromatography on silica gel 60 (mobile phase gradient: cyclohexane/ethyl acetate 300:1→2:1).

Q & A

Q1: What is the significance of ethyl 2-iodooxazole-4-carboxylate in the total synthesis of enigmazole A?

A: Ethyl 2-iodooxazole-4-carboxylate serves as a crucial building block in the synthesis of enigmazole A. Its iodine substituent allows for further functionalization through a Negishi-type coupling reaction. This reaction forms an oxazol-2-ylzinc reagent directly from ethyl 2-iodooxazole-4-carboxylate through zinc insertion. [] This coupling strategy allows chemists to efficiently construct the sensitive and densely functionalized 2,4-disubstituted oxazole fragment present in enigmazole A. []